Cas no 71711-53-0 ( )

• Product Name: &nbsp
• CAS No: 71711-53-0
• MF: C₂₀H₁₆N₂O
• MW: 300.353844642639
• CID: 976660
• PubChem ID: 308382
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethylbenzo[c]acridine-7-carboxamide
• 5,6-dimethyl-benzo[c]acridine-7-carboxylic acid amide
• 5,6-Dimethyl-benzo< c> acridin-7-carbonsaeureamid
• AC1L7CS8
• NSC209882
• DTXSID70308828
• 71711-53-0
• NSC-209882
• &nbsp;

• Inchi： 1S/C20H16N2O/c1-11-12(2)17-18(20(21)23)15-9-5-6-10-16(15)22-19(17)14-8-4-3-7-13(11)14/h3-10H,1-2H3,(H2,21,23)
• InChI Key： SQLBRZDBGZZCGT-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2N=C2C3C=CC=CC=3C(C)=C(C)C2=1)N

Computed Properties

• Exact Mass: 300.12638
• Monoisotopic Mass: 300.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98
• LogP: 4.95720